Chlorinated paraffin
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Overview
Description
Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes derived from paraffin wax. These compounds are characterized by varying degrees of chlorination, typically ranging from 30% to 70% by weight . Chlorinated paraffins are categorized based on their carbon chain length into short-chain (C10–C13), medium-chain (C14–C17), and long-chain (C18 and above) chlorinated paraffins . They are widely used in various industrial applications due to their excellent flame retardant and plasticizing properties .
Preparation Methods
Chlorinated paraffins are synthesized through the chlorination of straight-chain paraffin fractions. The process involves the reaction of chlorine gas with unbranched paraffin compounds at temperatures between 80°C and 100°C . The reaction is typically promoted by ultraviolet light, which facilitates radical substitution . The general reaction can be represented as:
CxH(2x+2)+yCl2→CxH(2x−y+2)Cly+yHCl
Once the desired degree of chlorination is achieved, residual hydrochloric acid and chlorine are removed using nitrogen . Industrial production methods often involve the addition of stabilizers such as epoxidized vegetable oil, glycidyl ether, or organophosphorous compounds to enhance the stability of the final product at high temperatures .
Chemical Reactions Analysis
Chlorinated paraffins undergo various chemical reactions, including:
Oxidation: Chlorinated paraffins can be oxidized to form chlorinated alcohols, aldehydes, and carboxylic acids.
Reduction: Reduction of chlorinated paraffins can yield hydrocarbons.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with potassium permanganate can produce chlorinated carboxylic acids, while reduction with lithium aluminum hydride can yield alkanes .
Scientific Research Applications
Chlorinated paraffins have a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of chlorinated paraffins involves their interaction with various molecular targets and pathways. In biological systems, chlorinated paraffins can disrupt cellular membranes and interfere with enzyme activity . They are known to bioaccumulate in the tissues of organisms, leading to potential toxic effects . The specific pathways involved in their action include oxidative stress and disruption of lipid metabolism .
Comparison with Similar Compounds
Chlorinated paraffins can be compared with other similar compounds such as polychlorinated biphenyls (PCBs) and polybrominated diphenyl ethers (PBDEs). While all these compounds are used as flame retardants and plasticizers, chlorinated paraffins are unique due to their lower cost and higher stability . they also pose significant environmental and health risks due to their persistence and bioaccumulation potential .
Similar Compounds
- Polychlorinated biphenyls (PCBs)
- Polybrominated diphenyl ethers (PBDEs)
- Chlorinated alkanes
Chlorinated paraffins stand out due to their versatility and widespread industrial applications, but their environmental impact necessitates careful management and regulation .
Properties
CAS No. |
106232-86-4 |
---|---|
Molecular Formula |
C4H11In |
Molecular Weight |
0 |
Origin of Product |
United States |
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